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Compound of Interest

1-(2,4-dihydroxyphenyl)-2-
Compound Name:
methoxyethanone

Cat. No.: B1294730

An In-depth Technical Guide to 1-(2,4-
dihydroxyphenyl)-2-methoxyethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-(2,4-dihydroxyphenyl)-2-methoxyethanone, a phenolic ketone of interest in
medicinal chemistry and drug development. This document details its known physical and
chemical constants, provides detailed experimental protocols for its synthesis and analysis, and
explores its potential biological significance through a proposed signaling pathway based on
the known activities of structurally related compounds. All quantitative data is presented in
clear, tabular format, and complex processes are visualized using logical diagrams.

Physical and Chemical Constants

1-(2,4-dihydroxyphenyl)-2-methoxyethanone, also known as 2',4'-Dihydroxy-2-
methoxyacetophenone, possesses the following physical and chemical properties. While
experimental data for some constants are available, others are predicted based on
computational models for structurally similar compounds.
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Property Value Source

Molecular Formula CoH1004 Experimental[1][2][3][4][5][6]
Molecular Weight 182.17 g/mol Experimental[1][2][4][5][6]
CAS Number 57280-75-8 Experimental[1][2][3][4][5][6]
Melting Point 138-139 °C Experimental[2][5]

Predicted for 1-(4-
Boiling Point 315.6 °C at 760 mmHg hydroxyphenyl)-2-

methoxyethanone[1]

Predicted for 1-(4-
Density 1.168 g/cm3 hydroxyphenyl)-2-

methoxyethanone[1]

pKa Not available

. . Inferred from purification
Solubility Soluble in methanol.
protocols[7]

Experimental Protocols

The following sections detail the experimental procedures for the synthesis, purification, and
analysis of 1-(2,4-dihydroxyphenyl)-2-methoxyethanone. These protocols are based on
established methods for similar compounds.

Synthesis via Hoesch Reaction

The synthesis of 1-(2,4-dihydroxyphenyl)-2-methoxyethanone can be achieved via the
Hoesch reaction, which involves the acylation of an electron-rich aromatic compound
(resorcinol) with a nitrile (methoxyacetonitrile).[2]

Materials:
¢ Resorcinol

» Methoxyacetonitrile
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Anhydrous diethyl ether
Anhydrous zinc chloride (catalyst)
Gaseous hydrogen chloride

Ice

Hydrochloric acid (for hydrolysis)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask is equipped with a magnetic
stirrer, a gas inlet tube, and a calcium chloride drying tube.

Reagent Addition: Equimolar amounts of resorcinol and methoxyacetonitrile are dissolved in
anhydrous diethyl ether in the flask. Anhydrous zinc chloride (as a Lewis acid catalyst) is
added.

Reaction Condition: The mixture is cooled in an ice bath, and a stream of dry hydrogen
chloride gas is passed through the solution with vigorous stirring.

Intermediate Formation: The reaction proceeds to form a ketimine intermediate, which often
precipitates from the solution.

Hydrolysis: After the reaction is complete, the ether is decanted, and the intermediate is
hydrolyzed by heating with aqueous hydrochloric acid.

Product Isolation: Upon cooling, 1-(2,4-dihydroxyphenyl)-2-methoxyethanone crystallizes
and can be collected by filtration.
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Caption: Workflow for the synthesis of 1-(2,4-dihydroxyphenyl)-2-methoxyethanone.

Purification by Recrystallization

The crude product can be purified by recrystallization from a suitable solvent, such as a
methanol-water mixture.[7]

Procedure:
Solvent Selection: The crude solid is dissolved in a minimum amount of hot methanol.
Hot Filtration: If insoluble impurities are present, the hot solution is filtered.

Crystallization: Water is added dropwise to the hot filtrate until turbidity persists. The solution
is then allowed to cool slowly to room temperature, followed by further cooling in an ice bath
to induce crystallization.
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o Collection and Drying: The purified crystals are collected by vacuum filtration, washed with a
small amount of cold methanol-water, and dried under vacuum.

Analytical Methods

The purity and identity of the synthesized compound can be confirmed using the following
analytical techniques.

Analytical Technique Expected Observations

A single major peak on a reverse-phase C18

High-Performance Liquid Chromatography column using a mobile phase of acetonitrile and
(HPLC) water with a suitable acidic modifier.[8][9][10]
[11]

Characteristic peaks corresponding to the
'H-NMR Spect aromatic protons of the dihydroxyphenyl ring,
- ectrosco
P i the methoxy group protons, and the methylene

protons.

A molecular ion peak corresponding to the
Mass Spectrometry (MS) molecular weight of the compound (182.17 m/z).
[12]

Absorption bands corresponding to the hydroxyl
) (O-H) groups, the carbonyl (C=0) group of the
Fourier-Transform Infrared (FTIR) Spectroscopy )
ketone, and the C-O stretching of the ether and

phenol groups.[13][14][15]

Putative Biological Signhaling Pathway

While there is no direct experimental evidence for the biological activity of 1-(2,4-
dihydroxyphenyl)-2-methoxyethanone, its structural similarity to other phenolic compounds
and 2',4'-dihydroxyacetophenone derivatives suggests potential antioxidant and anti-
inflammatory properties.[9] Phenolic compounds are known to exert their effects through
various signaling pathways. A putative mechanism of action is proposed below.

Proposed Anti-inflammatory and Antioxidant Pathway:
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Phenolic compounds can mitigate inflammation and oxidative stress through the modulation of
key signaling pathways. They can inhibit the production of pro-inflammatory mediators by
suppressing the nuclear factor-kappa B (NF-kB) pathway. Additionally, they can enhance the
cellular antioxidant defense system by activating the nuclear factor erythroid 2-related factor 2
(Nrf2) pathway.
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Caption: Proposed anti-inflammatory and antioxidant signaling pathway.
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Conclusion

1-(2,4-dihydroxyphenyl)-2-methoxyethanone is a phenolic ketone with potential for further
investigation in drug discovery. This guide provides a foundational understanding of its
physicochemical properties and offers detailed protocols for its synthesis and characterization.
The proposed biological signaling pathway, based on the activities of structurally related
compounds, suggests that its antioxidant and anti-inflammatory potential warrants further
experimental validation. This document serves as a valuable resource for researchers and
scientists in the field, facilitating future studies on this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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